Cas no 77369-28-9 (1-Aminobutan-2-one)

1-Aminobutan-2-one structure
1-Aminobutan-2-one structure
Product Name:1-Aminobutan-2-one
CAS No:77369-28-9
MF:C4H9NO
MW:87.1203610897064
MDL:MFCD19216655
CID:1038544
PubChem ID:11607913
Update Time:2025-04-20

1-Aminobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Aminobutan-2-one
    • 1-amino-2-butanone
    • 1-Amino-butan-2-on
    • 1-amino-butan-2-one
    • 2-Butanone, 1-amino-
    • AGN-PC-00CKDR
    • AK100545
    • Aminomethyl-aethyl-keton
    • ANW-70139
    • CTK8C3472
    • KB-217741
    • EN300-96316
    • QCWWEZIJUCPALZ-UHFFFAOYSA-N
    • AKOS006349289
    • DTXSID40469334
    • FT-0735248
    • 77369-28-9
    • Aminobutanon
    • DB-075298
    • MDL: MFCD19216655
    • Inchi: 1S/C4H9NO/c1-2-4(6)3-5/h2-3,5H2,1H3
    • InChI Key: QCWWEZIJUCPALZ-UHFFFAOYSA-N
    • SMILES: O=C(CN)CC

Computed Properties

  • Exact Mass: 87.06847
  • Monoisotopic Mass: 87.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

1-Aminobutan-2-one Pricemore >>

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